Cas no 63573-66-0 (2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane)

• Product Name: 2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane
• CAS No: 63573-66-0
• MF: C₄HBr₂ClF₆
• MW: 358.302160024643
• MDL: MFCD01862049
• CID: 960493
• PubChem ID: 2773501
• Update Time: 2025-04-19

2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane
• 2,3,5,6-TETRAFLUORO-P-XYLENE
• 2-Chloro-2,3-dibromo-1,1,1,4,4,4-hexafluorobutane
• PC8648
• ZMYHDNKORPYGEM-UHFFFAOYSA-N
• SCHEMBL3897820
• AKOS015833899
• 63573-66-0
• DTXSID70378501
• MFCD01862049
• C4HBr2ClF6

• MDL： MFCD01862049
• Inchi： 1S/C4HBr2ClF6/c5-1(3(8,9)10)2(6,7)4(11,12)13/h1H
• InChI Key： ZMYHDNKORPYGEM-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)(C(C(F)(F)F)Br)Cl

Computed Properties

• Exact Mass: 355.80400
• Monoisotopic Mass: 355.80377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 78/15mm
• PSA: 0.00000
• LogP: 4.20450

2,3-dibromo-2-chloro-1,1,1,4,4,4-hexafluorobutane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides